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Compound of Interest

Compound Name: 2-Methylpentadecane

Cat. No.: B072749 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural occurrence of 2-
methylpentadecane in the plant kingdom. It consolidates available quantitative data, details

relevant experimental protocols for its extraction and analysis, and explores its putative

biosynthetic pathway.

Natural Occurrence of 2-Methylpentadecane
2-Methylpentadecane (C₁₆H₃₄) is a branched-chain alkane that has been identified as a

volatile or semi-volatile component in a limited number of plant species. Its presence is often

associated with the plant's essential oil or epicuticular wax. The primary plant species in which

2-methylpentadecane has been reported are:

Capsicum annuum(Chili Pepper): Various studies on the volatile compounds of chili peppers

have identified a wide array of hydrocarbons. While many analyses of Capsicum annuum

volatiles do not specifically list 2-methylpentadecane, it has been detected in related

species. For instance, a study on the volatile compounds of a Brazilian tabasco pepper

cultivar (Capsicum frutescens) reported the presence of 2-methylpentadecane, constituting

0.60% of the total volatile compounds identified.[1] The presence and concentration of this

compound in Capsicum annuum are likely to be dependent on the specific cultivar, ripening

stage, and environmental conditions.
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Plantago ovata(Blond Psyllium): 2-Methylpentadecane has been reported in Plantago

ovata, a plant primarily known for the high mucilage content of its seeds.[2] However,

detailed quantitative analyses focusing on the hydrocarbon fraction of Plantago ovata are

scarce in the available literature. Most chemical composition studies of this plant concentrate

on its polysaccharides, fatty acids, and phenolic compounds.

The low concentrations and sporadic reporting of 2-methylpentadecane suggest that it is likely

a minor component of the overall chemical profile of these plants.

Quantitative Data Summary
Due to the limited available data, a comprehensive table of quantitative occurrences across a

wide range of plants is not feasible. The following table summarizes the available information.

Plant Species Plant Part Compound
Concentration
(% of Total
Volatiles)

Reference

Capsicum

frutescens

(related to C.

annuum)

Fruit

2-

Methylpentadeca

ne

0.60 [1]

Capsicum

annuum
Fruit/Leaves

2-

Methylpentadeca

ne

Not consistently

reported or

quantified

-

Plantago ovata Seeds/Leaves

2-

Methylpentadeca

ne

Reported, but not

quantified in

available

literature

-

Putative Biosynthesis of 2-Methylpentadecane in
Plants
The specific biosynthetic pathway for 2-methylpentadecane in plants has not been elucidated.

However, the biosynthesis of methyl-branched alkanes has been studied in insects, and a
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similar pathway is hypothesized to occur in plants. This pathway involves the extension of a

fatty acid precursor with the incorporation of a methyl group.

The proposed pathway begins with fatty acid synthesis. A methyl branch is introduced through

the substitution of a malonyl-CoA with a methylmalonyl-CoA during the elongation of the fatty

acid chain. The resulting methyl-branched fatty acid is then converted to an alkane.

Below is a diagram illustrating the putative biosynthetic pathway for methyl-branched alkanes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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